Cas no 28860-10-8 (N-Isopropyl 3-Nitrobenzenesulfonamide)

• Product Name: N-Isopropyl 3-Nitrobenzenesulfonamide
• CAS No: 28860-10-8
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD01985491
• CID: 290654
• PubChem ID: 232643
• Update Time: 2025-10-31

N-Isopropyl 3-Nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-methylethyl)-3-nitro-
• N-Isopropyl 3-nitrobenzenesulfonamide
• 3-nitro-N-propan-2-ylbenzenesulfonamide
• NSC30396
• 28860-10-8
• SCHEMBL17526270
• NSC 30396
• DTXSID70283207
• A876592
• F79889
• n-isopropyl-3-nitrobenzenesulfonamide
• SR-01000314037-1
• AG-690/15431428
• BS-22216
• SR-01000314037
• NSC-30396
• AB10595
• MFCD01985491
• 3-nitro-N-(propan-2-yl)benzene-1-sulfonamide
• AKOS000608616
• (9Z,12E)-9,12-TETRADECADIEN-1-YLACETATE
• 3-nitro-N-isopropylbenzenesulfonamide
• DB-371576
• N-Isopropyl 3-Nitrobenzenesulfonamide

• MDL： MFCD01985491
• Inchi： 1S/C9H12N2O4S/c1-7(2)10-16(14,15)9-5-3-4-8(6-9)11(12)13/h3-7,10H,1-2H3
• InChI Key： YMQDOINNAIAMAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 244.05200
• Monoisotopic Mass: 244.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Density: 1.318
• Boiling Point: 381.2°C at 760 mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.551
• PSA: 100.37000
• LogP: 3.27640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Isopropyl 3-Nitrobenzenesulfonamide

N-Isopropyl 3-Nitrobenzenesulfonamide: A Comprehensive Overview

N-Isopropyl 3-Nitrobenzenesulfonamide, with the CAS registry number 28860-10-8, is a compound of significant interest in various fields of chemistry and pharmacology. This compound, also referred to as N-isopropyl-3-nitrobenzenesulfonamide, belongs to the class of sulfonamides and is characterized by its unique structure and functional groups. The molecule consists of a benzene ring substituted with a nitro group at the meta position and a sulfonamide group attached to an isopropyl amine moiety. This combination of functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of N-isopropyl-3-nitrobenzenesulfonamide in the development of novel therapeutic agents. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, which is particularly useful in drug design. Additionally, the nitro group at the meta position introduces electron-withdrawing effects, enhancing the compound's reactivity and selectivity in various chemical reactions. These properties make N-isopropyl-3-nitrobenzenesulfonamide a promising candidate for applications in medicinal chemistry, particularly in the design of kinase inhibitors and other enzyme-targeted therapies.

The synthesis of N-isopropyl-3-nitrobenzenesulfonamide typically involves a multi-step process that includes nitration of benzene derivatives followed by sulfonation and subsequent amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, which is particularly relevant for large-scale production.

In terms of applications, N-isopropyl-3-nitrobenzenesulfonamide has been extensively studied for its role as an intermediate in organic synthesis. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it a versatile building block for constructing complex molecular architectures. Moreover, the compound has been utilized in the development of sensors for detecting specific analytes, leveraging its unique electronic properties.

Recent research has also focused on the pharmacokinetic profile of N-isopropyl-3-nitrobenzenesulfonamide, with studies indicating favorable absorption and bioavailability when administered orally. This makes it a potential candidate for drug delivery systems targeting chronic diseases such as cancer and inflammatory disorders. Furthermore, computational modeling studies have provided insights into the compound's interactions with biological targets, paving the way for rational drug design.

The toxicity profile of N-isopropyl-3-nitrobenzenesulfonamide has been evaluated in preclinical models, revealing low acute toxicity at therapeutic doses. However, long-term safety studies are still required to fully understand its potential risks. Regulatory agencies have classified this compound under general chemical standards, emphasizing the need for proper handling and storage to ensure workplace safety.

In conclusion, N-isopropyl-3-nitrobenzenesulfonamide (CAS No 28860-10-8) stands out as a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.